Cas no 2138051-33-7 (3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol)

3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol is a fluorinated organic compound featuring a tertiary alcohol and two aromatic fluorine substituents. Its unique structure, combining steric hindrance from the dimethyl groups with electronic effects from the fluorine atoms, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and bioavailability, while the rigid backbone may contribute to selective binding in target molecules. This compound is particularly useful in the development of fluorinated analogs for drug discovery, where precise modulation of physicochemical properties is critical. High purity and well-defined stereochemistry ensure reproducibility in research applications.
3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol structure
2138051-33-7 structure
Product Name:3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol
CAS No:2138051-33-7
MF:C11H14F2O
MW:200.225070476532
CID:5760378
PubChem ID:165499570
Update Time:2025-06-14

3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol
    • EN300-1153625
    • 2138051-33-7
    • 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol
    • Inchi: 1S/C11H14F2O/c1-11(2,7-14)10(13)8-3-5-9(12)6-4-8/h3-6,10,14H,7H2,1-2H3
    • InChI Key: IOKKHGHDEXIZPX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)F)C(C)(C)CO

Computed Properties

  • Exact Mass: 200.10127139g/mol
  • Monoisotopic Mass: 200.10127139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

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Additional information on 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol

Research Brief on 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS: 2138051-33-7): Recent Advances and Applications

3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS: 2138051-33-7) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its favorable physicochemical properties and metabolic stability.

One of the key areas of research involving 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol is its role as an intermediate in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in medicinal chemistry to enhance the bioavailability, binding affinity, and metabolic stability of drug candidates. The presence of fluorine atoms in this compound makes it a valuable scaffold for the design of drugs targeting central nervous system (CNS) disorders, inflammatory diseases, and oncology. Recent publications have demonstrated its incorporation into lead compounds with promising preclinical results.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol as a key intermediate in the synthesis of a new class of GABAA receptor modulators. These modulators exhibited enhanced selectivity and reduced off-target effects compared to existing therapeutics, suggesting potential applications in the treatment of anxiety and epilepsy. The study underscored the importance of fluorinated intermediates in achieving desired pharmacological profiles.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. A recent report in ACS Chemical Neuroscience described the use of 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol derivatives as radiotracers for imaging neuroinflammation. The fluorinated backbone of the compound allowed for efficient radiolabeling with fluorine-18, a commonly used isotope in PET imaging. This advancement opens new avenues for non-invasive diagnosis and monitoring of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2024 study in Organic Process Research & Development presented a green chemistry approach using catalytic fluorination, which significantly reduced the use of hazardous reagents and improved the overall efficiency of the synthesis.

In conclusion, 3-Fluoro-3-(4-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS: 2138051-33-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, with ongoing studies exploring its full potential. Future research directions may include the development of more sustainable synthetic methods and the exploration of its utility in emerging therapeutic areas. This compound continues to be a focal point for innovation in the field, driven by its unique chemical properties and broad applicability.

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